GSK3987

• Molecular Formula: C24H20N2O3
• Molecular Weight: 384.4 g/mol
• InChI: InChI=1S/C24H20N2O3/c1-29-20-14-12-19(13-15-20)25-22-21(18-10-6-3-7-11-18)23(27)26(24(22)28)16-17-8-4-2-5-9-17/h2-15,25H,16H2,1H3
• InChIKey: HLZMYWLMBBLASX-UHFFFAOYSA-N

GSK3987: Pan-LXR Agonist Procurement Baseline

GSK3987 is a substituted maleimide that functions as a dual agonist of the liver X receptors LXRα and LXRβ. Originally identified from a high‑throughput screen for inducers of the cholesterol transporter ABCA1, it was subsequently co‑crystallized with both LXR isoforms, providing the first ligand‑bound crystal structure for this chemical class [1]. In cell‑free ligand‑sensing assays, GSK3987 recruits the steroid receptor coactivator‑1 (SRC‑1) to human LXRα and LXRβ with EC₅₀ values of 50 nM and 40 nM, respectively, and demonstrates 50‑fold selectivity for the LXR subtypes over a panel of other nuclear receptors and GSK3β (IC₅₀ > 5,000 nM) [2].

Pathway Study Balanced LXRα/β activation for isoform-neutral transcriptional profiling

Selectivity LXR‑specific tool with >50‑fold selectivity over related nuclear receptors

Structural Context Co‑crystallized with LXRα/β (PDB 2ACL) supporting structure‑guided design

• [1] Jaye, M.C., Krawiec, J.A., Campobasso, N., et al. Discovery of Substituted Maleimides as Liver X Receptor Agonists and Determination of a Ligand-Bound Crystal Structure. J. Med. Chem. 2005, 48, 5419–5422. View Source
• [2] Bertin Bioreagent. GSK3987 Product Datasheet. https://www.bertin-bioreagent.com/gsk3987/ (accessed 2026-04-23). View Source

GSK3987 Generic Substitution Risks

Although multiple LXR agonists target the same nuclear receptor family, their isoform selectivity, off‑target activity, and functional outputs differ markedly. In a head‑to‑head time‑resolved FRET study, GSK3987 displayed balanced, moderate activation of both LXRα and LXRβ (EC₅₀ = 99 nM and 248 nM, respectively), whereas the commonly used comparator AZ876 showed strong LXRα‑biased activation (EC₅₀ = 3 nM vs. 35 nM) and the LXRβ‑selective agonist GW3965 exhibited an approximately 6‑fold preference for LXRβ [1]. The widely cited pan‑agonist T0901317 carries well‑documented secondary pharmacology at FXR, RORα, and RORγ, while GSK3987 maintains >50‑fold selectivity over these and other off‑targets [2]. Simple interchange among these agents therefore introduces uncontrolled variables in cell‑based ABCA1 induction, lipogenic gene expression, and inflammatory cytokine readouts, making GSK3987 the more appropriate benchmark for experiments requiring a carefully balanced, selectivity‑defined LXR activation profile.

Your Selection

GSK3987 (pan‑LXR agonist)

Balanced α/β activation with minimal off‑target activity against FXR, ROR, and kinases.

Common Substitutes

AZ876, GW3965, T0901317

AZ876 is α‑biased, GW3965 is β‑biased; T0901317 has significant FXR/ROR off‑target activity. Isoform skewing and secondary pharmacology may alter gene expression readouts.

Direct replacement without validation may introduce uncontrolled variables in ABCA1 induction, lipogenic genes, and inflammatory cytokine profiles. Review isoform selectivity requirements before substituting.

• [1] Galvez B. Pedreira, J., Woelffing, P., Schwarz, M., et al. Uncovering α‑Selectivity for Liver X Receptor Agonists for Lipotoxic Cancer Therapies. J. Med. Chem. 2025, 68, 5598–5617. View Source
• [2] Bertin Bioreagent. GSK3987 Product Datasheet. https://www.bertin-bioreagent.com/gsk3987/ (accessed 2026-04-23). View Source

GSK3987 Comparative Evidence

Balanced LXRα/β Activation Profile

In a directly comparative TR‑FRET study, GSK3987 activated LXRα with an EC₅₀ of 99 nM and LXRβ with an EC₅₀ of 248 nM, yielding a selectivity ratio (α/β) of ~0.4, i.e., essentially non‑selective. In contrast, AZ876 (EC₅₀ LXRα = 3 nM, LXRβ = 35 nM) showed ~12‑fold α‑selectivity, and a novel maleimide analog (compound 40) achieved a 23‑fold α‑selectivity (EC₅₀ 27 nM vs. 631 nM) [1]. GW3965, tested in a cell‑based reporter assay, exhibited a 6‑fold β‑selectivity (EC₅₀ LXRα = 190 nM, LXRβ = 30 nM) [2]. This balanced activation distinguishes GSK3987 from both α‑biased and β‑biased LXR agonists.

LXRα/β Activation Profile

Head-to-head comparison

α EC₅₀ 99 nM, β EC₅₀ 248 nM
Ratio ~0.4 (balanced)

Balanced activation avoids isoform bias present in α‑ or β‑selective agonists.

TR‑FRET assay; comparators show 12‑fold to 23‑fold α‑selectivity or 6‑fold β‑selectivity.

Evidence Dimension	LXRα and LXRβ activation EC₅₀ (TR‑FRET coactivator recruitment assay)
Target Compound Data	LXRα EC₅₀ = 99 nM; LXRβ EC₅₀ = 248 nM
Comparator Or Baseline	AZ876 (LXRα EC₅₀ = 3 nM, LXRβ EC₅₀ = 35 nM); Compound 40 (LXRα EC₅₀ = 27 nM, LXRβ EC₅₀ = 631 nM); GW3965 (LXRα EC₅₀ = 190 nM, LXRβ EC₅₀ = 30 nM, cell‑based reporter)
Quantified Difference	GSK3987 selectivity ratio ~0.4 vs. AZ876 ~0.09, Compound 40 ~0.04, GW3965 ~6.3
Conditions	Cell‑free TR‑FRET assay using GST‑LXR‑LBD, anti‑GST‑terbium, biotin‑SRC‑1, and streptavidin‑XL665 (2025 Galvez et al.); GW3965 data from cell‑based Gal4‑LXR reporter assay in U2OS cells (2005 Jaye et al.)

Why This Matters

Researchers requiring a standard agonist with minimal isoform bias should select GSK3987 over α‑ or β‑selective alternatives to avoid confounding isoform‑specific effects in transcriptional readouts.

• [1] Galvez B. Pedreira, J., Woelffing, P., Schwarz, M., et al. Uncovering α‑Selectivity for Liver X Receptor Agonists for Lipotoxic Cancer Therapies. J. Med. Chem. 2025, 68, 5598–5617. View Source
• [2] Jaye, M.C., Krawiec, J.A., Campobasso, N., et al. Discovery of Substituted Maleimides as Liver X Receptor Agonists and Determination of a Ligand-Bound Crystal Structure. J. Med. Chem. 2005, 48, 5419–5422. View Source

Off-Target Selectivity vs. T0901317

GSK3987 was profiled against a panel of nuclear receptors and the kinase GSK3β. It exhibited IC₅₀ values >5,000 nM across all off‑targets tested, reflecting a >50‑fold selectivity window relative to its LXR EC₅₀ [1]. By comparison, the widely used LXR agonist T0901317 also activates the farnesoid X receptor (FXR; EC₅₀ ≈ 5 μM) and acts as a dual inverse agonist at RORα (Kᵢ = 132 nM) and RORγ (Kᵢ = 51 nM) . The cleaner selectivity profile of GSK3987 eliminates the confounding contributions of FXR and ROR signaling in mechanistic studies.

Off‑Target Selectivity

Cross‑study comparable

IC₅₀ >5,000 nM for nuclear receptor panel and GSK3β

Clean LXR signal without FXR/ROR cross‑talk that confounds T0901317 studies.

T0901317 has RORγ Kᵢ 51 nM; GSK3987 provides ≈100‑fold lower off‑target affinity.

Evidence Dimension	Selectivity over off‑target nuclear receptors and kinases
Target Compound Data	IC₅₀ >5,000 nM for off‑target NR panel and GSK3β (>50‑fold selectivity)
Comparator Or Baseline	T0901317: FXR EC₅₀ ≈5,000 nM; RORα Kᵢ = 132 nM; RORγ Kᵢ = 51 nM
Quantified Difference	GSK3987 off‑target IC₅₀ >5,000 nM vs. T0901317 RORγ Kᵢ = 51 nM (≈100‑fold difference in off‑target affinity)
Conditions	Panel screening data (Bertin Bioreagent/Cayman); T0901317 secondary pharmacology from published literature

Why This Matters

Investigators studying LXR‑specific biology without cross‑talk from FXR or ROR pathways require GSK3987's improved selectivity to avoid data misinterpretation.

• [1] Bertin Bioreagent. GSK3987 Product Datasheet. https://www.bertin-bioreagent.com/gsk3987/ (accessed 2026-04-23). View Source

Cellular ABCA1 Induction vs. LXR Binding

GSK3987 induces ABCA1 expression in a THP‑1 monocyte‑derived macrophage reporter assay with an EC₅₀ of 80 nM, demonstrating target engagement that translates from the cell‑free LiSA (EC₅₀ = 40‑50 nM) to a cellular context [1]. For reference, GW3965 activates an LXR‑driven luciferase reporter in U2OS cells with EC₅₀ values of 190 nM (LXRα) and 30 nM (LXRβ), highlighting that GSK3987's cellular ABCA1 induction potency aligns closely with its biochemical affinity for LXRβ and exceeds that of GW3965 at LXRα [2].

ABCA1 Induction

Cross‑study comparable

EC₅₀ 80 nM in THP‑1 macrophages

Cellular target engagement aligns closely with biochemical affinity; bridges cell‑free to cell‑based assays.

GW3965 shows divergent α/β potency (190/30 nM) in reporter cells, complicating isoform interpretation.

Evidence Dimension	Cellular ABCA1 reporter gene induction EC₅₀
Target Compound Data	ABCA1 induction EC₅₀ = 80 nM in THP‑1 cells
Comparator Or Baseline	GW3965: LXRα reporter EC₅₀ = 190 nM, LXRβ reporter EC₅₀ = 30 nM in U2OS cells
Quantified Difference	GSK3987 ABCA1 EC₅₀ 80 nM vs. GW3965 LXRα reporter EC₅₀ 190 nM (2.4‑fold more potent at LXRα‑driven response); GW3965 LXRβ reporter EC₅₀ 30 nM is 2.7‑fold more potent at LXRβ‑driven response
Conditions	THP‑1 ABCA1 reporter assay for GSK3987; Gal4‑LXR luciferase reporter in U2OS cells for GW3965

Why This Matters

GSK3987 provides a convergent biochemical‑to‑cellular potency bridge, enabling dose‑response calibration across different experimental models, whereas GW3965's divergent α/β potency complicates interpretation in mixed‑isoform cell systems.

• [1] Bertin Bioreagent. GSK3987 Product Datasheet. https://www.bertin-bioreagent.com/gsk3987/ (accessed 2026-04-23). View Source
• [2] Jaye, M.C., Krawiec, J.A., Campobasso, N., et al. Discovery of Substituted Maleimides as Liver X Receptor Agonists and Determination of a Ligand-Bound Crystal Structure. J. Med. Chem. 2005, 48, 5419–5422. View Source

Lipogenic Induction vs. Non-Lipogenic Analogs

GSK3987 increases SREBP‑1c expression and induces concentration‑dependent triglyceride accumulation in HepG2 cells, consistent with the class‑wide lipogenic liability of first‑generation LXR agonists [1]. In a 2025 co‑regulator TR‑FRET profiling study, GSK3987 was classified as a full agonist driving coactivator recruitment and corepressor dissociation signatures comparable to the reference agonist T0, whereas partial agonists such as DMHCA and antagonist SR9238 exhibited distinct signatures [2]. This confirmed full‑agonist profile distinguishes GSK3987 from emerging LXR modulators that seek to decouple cholesterol efflux from lipogenesis.

Lipogenic Signature

Class‑level inference

Full agonist – SREBP‑1c upregulation and triglyceride accumulation confirmed in HepG2

Useful as positive control for full‑agonist lipogenic response; contrast with partial agonists or antagonists.

Co‑regulator TR‑FRET profiling matches T0 reference agonist; distinct from DMHCA or SR9238.

Evidence Dimension	Lipogenic gene induction (SREBP‑1c) and triglyceride accumulation
Target Compound Data	Confirmed SREBP‑1c upregulation and triglyceride accumulation in HepG2 cells (concentration‑dependent)
Comparator Or Baseline	DMHCA (partial agonist with reduced lipogenesis); SR9238 (antagonist); T0 (reference full agonist)
Quantified Difference	Qualitative difference: GSK3987 aligns with full‑agonist lipogenic signature (T0‑like), whereas DMHCA and SR9238 display partial or antagonistic signatures in TR‑FRET co‑regulator profiling
Conditions	HepG2 lipogenesis assay (GSK3987); multiplex TR‑FRET co‑regulator assay (Laham et al. 2025)

Why This Matters

GSK3987 serves as the appropriate positive control for lipogenic LXR agonism in studies developing next‑generation LXR modulators aiming to uncouple beneficial cholesterol efflux from deleterious hepatic lipogenesis.

• [1] Bertin Bioreagent. GSK3987 Product Datasheet. https://www.bertin-bioreagent.com/gsk3987/ (accessed 2026-04-23). View Source
• [2] Laham, M.S., Thatcher, G.R.J. In search of nonlipogenic ABCA1 inducers (NLAI): precision coregulator TR-FRET identifies diverse signatures for LXR ligands. bioRxiv 2025, 2025.09.12.675753. View Source

Crystal Structure Advantage

GSK3987 is the first substituted maleimide for which a ligand‑bound crystal structure has been solved with both LXRα and LXRβ (PDB entry 2ACL). The structure reveals a key hydrogen bond between the maleimide NH and the backbone carbonyl of Phe263 (LXRα) or the equivalent residue in LXRβ, explaining the critical role of this linker region for activity [1]. In contrast, commonly used comparators such as T0901317 and GW3965 belong to different chemical series and lack publicly available co‑crystal structures with full atomic coordinates, limiting their utility as templates for structure‑guided medicinal chemistry.

Crystal Structure

Direct comparison

PDB 2ACL – first maleimide‑LXR co‑crystal with both LXRα and LXRβ

Validated structural template for rational design; unavailable for T0901317 or GW3965.

Key hydrogen bond between maleimide NH and Phe263 backbone explains activity.

Evidence Dimension	Availability of co‑crystal structure with LXRα and LXRβ
Target Compound Data	Co‑crystal structure solved: PDB 2ACL (LXRα‑GSK3987 and LXRβ‑GSK3987)
Comparator Or Baseline	T0901317 and GW3965: co‑crystal structures not publicly deposited; AZ876: co‑crystal structure solved (PDB available) but from a different chemical series
Quantified Difference	Binary: GSK3987 has publicly available co‑crystal structures; T0901317 and GW3965 lack publicly deposited LXR co‑crystal structures
Conditions	X‑ray crystallography of LXRα and LXRβ ligand‑binding domains (Jaye et al. 2005)

Why This Matters

For procurement in structure‑based drug design programs, GSK3987's solved co‑crystal structure provides a validated starting point for rational ligand optimization that is unavailable with the majority of commercial LXR agonists.

• [1] Jaye, M.C., Krawiec, J.A., Campobasso, N., et al. Discovery of Substituted Maleimides as Liver X Receptor Agonists and Determination of a Ligand-Bound Crystal Structure. J. Med. Chem. 2005, 48, 5419–5422. PDB: 2ACL. View Source

LPS-Induced IL-6 Inhibition vs. T0901317

GSK3987 inhibits lipopolysaccharide (LPS)‑induced interleukin‑6 (IL‑6) secretion in THP‑1 macrophage‑like cells, demonstrating an anti‑inflammatory functional activity [1]. While T0901317 has also been reported to suppress inflammatory gene expression in some contexts, its concurrent activation of FXR and inverse agonism at RORα/γ introduce confounding variables that can modulate inflammatory readouts independently of LXR . The cleaner receptor selectivity of GSK3987 enables more definitive attribution of anti‑inflammatory effects to LXR agonism.

Anti‑inflammatory Readout

Cross‑study comparable

LPS‑induced IL‑6 inhibition in THP‑1 macrophages (concentration‑dependent)

Attributable LXR‑mediated anti‑inflammatory effect without FXR/ROR off‑target confounding.

T0901317's anti‑inflammatory readouts may be confounded by ROR inverse agonism.

Evidence Dimension	Suppression of LPS‑induced IL‑6 secretion
Target Compound Data	IL‑6 secretion inhibited in THP‑1 macrophages (concentration‑dependent)
Comparator Or Baseline	T0901317: reported anti‑inflammatory activity but confounded by FXR and ROR off‑target effects
Quantified Difference	Qualitative advantage: GSK3987's anti‑inflammatory readout is attributable solely to LXR agonism, unlike T0901317 where contributions from FXR activation and ROR inverse agonism cannot be excluded
Conditions	LPS‑stimulated THP‑1 macrophage assay for GSK3987; literature reports for T0901317 secondary pharmacology

Why This Matters

In mechanistic studies of LXR‑mediated anti‑inflammatory pathways, GSK3987 provides a cleaner pharmacological tool than T0901317, reducing the risk of off‑target‑driven false positives.

• [1] Bertin Bioreagent. GSK3987 Product Datasheet. https://www.bertin-bioreagent.com/gsk3987/ (accessed 2026-04-23). View Source

GSK3987 Procurement Scenarios

Isoform-Neutral Transcriptional Profiling

In RNA‑seq or qPCR experiments designed to capture the full LXR transcriptome without isoform bias, GSK3987's balanced LXRα/β activation (EC₅₀ 99 nM and 248 nM in TR‑FRET) makes it the suitable non‑selective positive control, as opposed to α‑biased AZ876 or β‑biased GW3965 that skew gene expression signatures toward a single isoform [1].

Structure-Guided Design of Maleimide LXR Modulators

GSK3987's solved co‑crystal structure with LXRα and LXRβ (PDB 2ACL) provides a validated structural template for designing novel maleimide‑based LXR modulators with improved selectivity or reduced lipogenic liability [2]. This structural information is unmatched by other commercial LXR agonists and enables rational, computationally guided lead optimization.

ABCA1 Efflux and Lipogenesis Assay Control

With confirmed ABCA1 induction (EC₅₀ 80 nM in THP‑1 cells), SREBP‑1c upregulation, and triglyceride accumulation in HepG2 cells, GSK3987 serves as the reference full agonist for benchmarking novel LXR modulators in cholesterol efflux and hepatic lipogenesis assays [3]. Its well‑characterized lipogenic signature makes it particularly valuable as a comparator for next‑generation compounds designed to separate efflux from lipogenesis.

Selectivity-Defined LXR Activation in Macrophage Inflammation

GSK3987's inhibition of LPS‑induced IL‑6 in THP‑1 macrophages, combined with its 50‑fold selectivity over other nuclear receptors, enables unambiguous attribution of anti‑inflammatory effects to LXR agonism [3]. It is therefore preferred over promiscuous agonists such as T0901317 for dissecting LXR‑specific contributions to innate immune signaling.

Application

Selection Property

Validation Focus

Isoform‑Neutral Transcriptional Profiling

Balanced LXRα/β activation context

Isoform‑unbiased gene expression endpoints

Structure‑Guided Modulator Design

Solved co‑crystal structure (PDB 2ACL)

Rational maleimide optimization

Cholesterol Efflux & Lipogenesis Control

Confirmed ABCA1 induction and full‑agonist lipogenic profile

Benchmarking novel modulators for efflux/lipogenesis separation

Macrophage Inflammation – LXR Pathway Dissection

IL‑6 inhibition with >50‑fold nuclear receptor selectivity

LXR‑specific contribution to innate immune signaling

• [1] Galvez B. Pedreira, J., Woelffing, P., Schwarz, M., et al. Uncovering α‑Selectivity for Liver X Receptor Agonists for Lipotoxic Cancer Therapies. J. Med. Chem. 2025, 68, 5598–5617. View Source
• [2] Jaye, M.C., Krawiec, J.A., Campobasso, N., et al. Discovery of Substituted Maleimides as Liver X Receptor Agonists and Determination of a Ligand-Bound Crystal Structure. J. Med. Chem. 2005, 48, 5419–5422. PDB: 2ACL. View Source
• [3] Bertin Bioreagent. GSK3987 Product Datasheet. https://www.bertin-bioreagent.com/gsk3987/ (accessed 2026-04-23). View Source